Cas no 869950-23-2 (5-(2,4-Dimethylphenoxy)methyl-2-furoic acid)

• Product Name: 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid
• CAS No: 869950-23-2
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD03421880
• CID: 844413
• PubChem ID: 7015948
• Update Time: 2025-08-03

5-(2,4-Dimethylphenoxy)methyl-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-diMethylphenoxyMethyl)furan-2-carboxylic acid
• 5-[(2,4-DIMETHYLPHENOXY)METHYL]-2-FUROIC ACID
• 5-((2,4-Dimethylphenoxy)methyl)furan-2-carboxylic acid
• EN300-53686
• 5-[(2,4-dimethylphenoxy)methyl]furan-2-carboxylic acid
• MFCD03421880
• Z228589200
• 869950-23-2
• 5-((2,4-Dimethylphenoxy)methyl)furan-2-carboxylicacid
• AKOS000149165
• J-516081
• CS-0251131
• VS-01603
• 2-furancarboxylic acid, 5-[(2,4-dimethylphenoxy)methyl]-
• ALBB-017992
• BBL006100
• G22437
• STK263721
• 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid

• MDL： MFCD03421880
• Inchi： 1S/C14H14O4/c1-9-3-5-12(10(2)7-9)17-8-11-4-6-13(18-11)14(15)16/h3-7H,8H2,1-2H3,(H,15,16)
• InChI Key： KZDVFUFFQYJIED-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)O)O1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 246.08920892g/mol
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid

5-(2,4-Dimethylphenoxy)methyl-2-furoic Acid: A Comprehensive Overview

5-(2,4-Dimethylphenoxy)methyl-2-furoic acid, identified by the CAS number 869950-23-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a substituted phenoxy group attached to a furoic acid moiety, has garnered attention due to its potential applications in drug discovery and agrochemicals. Recent studies have highlighted its promising biological activities, making it a focal point for researchers worldwide.

The molecular structure of 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid comprises a furoic acid backbone with a phenoxy substituent at the 5-position. The phenoxy group is further substituted with two methyl groups at the 2 and 4 positions, which introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. This structural arrangement is thought to contribute to its potential as a lead compound in the development of new therapeutic agents.

Recent research has explored the biological properties of this compound, particularly its antioxidant and anti-inflammatory activities. Studies conducted in vitro have demonstrated that 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid exhibits significant radical scavenging capabilities, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary findings suggest that this compound may possess anti-inflammatory properties, making it a candidate for anti-inflammatory drug development.

In the agricultural sector, this compound has shown promise as a plant growth regulator. Experimental studies have indicated that it can enhance plant growth and stress tolerance under adverse environmental conditions such as drought and high salinity. These findings underscore its potential application in sustainable agriculture practices aimed at improving crop yields and resilience.

The synthesis of 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these synthetic routes to achieve higher yields and better purity, which are critical for large-scale production and subsequent biological testing.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have investigated its biodegradability under various environmental conditions, providing insights into its persistence in natural ecosystems. These findings are crucial for regulatory assessments and ensuring the safe use of this compound in commercial applications.

In conclusion, 5-(2,4-Dimethylphenoxy)methyl-2-furoic acid, with its unique structure and diverse biological activities, represents a valuable asset in both pharmacological and agricultural research. As ongoing studies continue to unravel its full potential, this compound holds promise for contributing to innovative solutions in medicine and sustainable agriculture.